(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C14H21NO3/c1-10-7-13(11(2)18-10)14(16)15-6-4-5-12(8-15)9-17-3/h7,12H,4-6,8-9H2,1-3H3
• InChI Key: IUQOXOKSYQWWPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)COC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone, also known as DMFPMM, is a compound that has gained significant attention in the scientific community due to its potential applications in drug development. DMFPMM is a piperidine-based compound that has been synthesized using various methods.

Mechanism of Action

(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone works by inhibiting the activity of various enzymes and proteins that are involved in the inflammatory response. It also acts on the nervous system, reducing the transmission of pain signals. This compound has been found to modulate the activity of various receptors, including the mu-opioid receptor and the 5-HT2A receptor.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant anti-inflammatory and analgesic effects. It has also been found to reduce the production of reactive oxygen species, which are involved in the development of various diseases, including cancer and Alzheimer's disease. This compound has been found to modulate the activity of various neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using various methods. This compound is also relatively inexpensive, making it an attractive option for researchers on a budget. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on (2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone. One potential area of research is the development of this compound-based drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more effective drugs. Finally, future research could focus on the optimization of the synthesis method for this compound, which could lead to the development of more efficient and cost-effective methods for producing this compound.
Conclusion:
This compound is a compound that has significant potential for use in drug development. It exhibits significant anti-inflammatory and analgesic properties and has been investigated for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. This compound has several advantages for use in lab experiments, including its stability and relative affordability. However, it also has some limitations, including its limited solubility in water and potential toxicity at high doses. Future research could focus on the development of this compound-based drugs, investigation of the mechanism of action, and optimization of the synthesis method.

Synthesis Methods

(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone can be synthesized using various methods, including the Mannich reaction, which involves the reaction of formaldehyde, piperidine, and furan. Another method involves the reaction of furan with 3-(methoxymethyl)piperidine, followed by the addition of formaldehyde. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(2,5-Dimethylfuran-3-yl)-[3-(methoxymethyl)piperidin-1-yl]methanone has been extensively studied for its potential applications in drug development. It has been found to exhibit significant anti-inflammatory and analgesic properties. This compound has also been investigated for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. It has been found to inhibit the growth of cancer cells and reduce the accumulation of amyloid beta, a protein that is associated with Alzheimer's disease.